Cas no 101327-85-9 (5-nitroquinoline-6-carbaldehyde)
101327-85-9 structure
Product Name:5-nitroquinoline-6-carbaldehyde
CAS No:101327-85-9
MF:C10H6N2O3
MW:202.16624212265
CID:1131644
PubChem ID:13467744
Update Time:2025-04-20
5-nitroquinoline-6-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-nitroquinoline-6-carbaldehyde
- 6-Quinolinecarboxaldehyde, 5-nitro-
- 5-nitro-quinoline-6-carbaldehyde
- CTK0G8292
- AGN-PC-00MOP9
- ACMC-20m4d1
- 6-Formyl-5-nitroquinoline
- DB-317779
- 101327-85-9
- DTXSID50541594
- AKOS002854884
-
- MDL: MFCD07506536
- Inchi: 1S/C10H6N2O3/c13-6-7-3-4-9-8(2-1-5-11-9)10(7)12(14)15/h1-6H
- InChI Key: PLPBGGBSIOLZOJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=O)C=CC2C1=CC=CN=2)=O
Computed Properties
- Exact Mass: 202.03788
- Monoisotopic Mass: 202.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 75.8Ų
Experimental Properties
- PSA: 73.1
5-nitroquinoline-6-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-262847-100mg |
6-Formyl-5-nitroquinoline, |
101327-85-9 | 100mg |
¥1158.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-262847A-1g |
6-Formyl-5-nitroquinoline, |
101327-85-9 | 1g |
¥2903.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-262847-100 mg |
6-Formyl-5-nitroquinoline, |
101327-85-9 | 100MG |
¥1,158.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-262847A-1 g |
6-Formyl-5-nitroquinoline, |
101327-85-9 | 1g |
¥2,903.00 | 2023-07-11 |
5-nitroquinoline-6-carbaldehyde Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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